STS-E424
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Overview
Description
STS-E424 is a Novel agonist of the tissue-protective erythropoietin (EPO) receptor, increasing FXN expression and EPOR phosphorylation.
Scientific Research Applications
Electromagnetic-Scattering Techniques for Ground Penetrating Radar
STS-E424 has been instrumental in advancing electromagnetic modeling and inversion techniques for Ground Penetrating Radar applications. This research, funded by COST Action TU1208, has enabled the development of new methods and tools in civil engineering, particularly in assessing and inspecting infrastructures and underground features (Pajewski et al., 2017). These techniques have improved the accuracy and efficiency of subsurface imaging, crucial for engineering and archaeological explorations.
Enhancing Science Education
Research has shown that context-based and science-technology-society (STS) approaches, like STS-E424, positively impact high school science education. These methods have been found to improve students' attitudes towards science and provide a sound basis for scientific understanding, making science more relatable and engaging for students. This approach also helps in reducing gender differences in science attitudes, promoting a more inclusive learning environment (Bennett et al., 2007).
Solar and Heliospheric Studies
STS-E424 plays a critical role in solar and heliospheric studies. The Solar and Heliospheric Observatory (SOHO), part of the Solar Terrestrial Science Programme (STSP), utilizes STS-E424 for comprehensive studies of the Sun's interior, its outer atmosphere, and the solar wind. This research is pivotal for understanding solar dynamics and their impact on Earth, enhancing our knowledge of space weather and solar-terrestrial interactions (Domingo et al., 1995).
Remote Sensing for Earth System Science
STS-E424 supports cutting-edge remote sensing research, particularly in the context of climate change. It facilitates the advanced use of satellite data for studying oceans, atmosphere, cryosphere, land, and solid earth. This research is critical for understanding the broader aspects of climate change, helping scientists to monitor and predict environmental changes with greater precision (Fernández-Prieto & Sabia, 2016).
Materials Processing in Space
The Space Transportation System (STS) provided by STS-E424 offers a unique microgravity environment for materials processing research. This environment allows scientists to study various phenomena without the constraints of gravity, leading to new insights in fields like crystal growth and phase separation in multiphase systems. Such research is invaluable for advancing materials science and developing new materials (Williams et al., 1984).
Earth Observations and Environmental Studies
STS-E424 aids in Earth observations and environmental studies. The Space Shuttle Earth Observations Project (SSEOP) utilizes STS-E424 for capturing detailed imagery of Earth, contributing to global change databases. These observations are crucial for understanding environmental changes and supporting the study of global processes (Lulla et al., 1993).
properties
Product Name |
STS-E424 |
---|---|
Molecular Formula |
C16H16ClN3O2 |
Molecular Weight |
317.773 |
IUPAC Name |
2-(2-(4-Chlorophenoxy)ethoxy)-5,7-dimethylpyrazolo[1,5-a]pyrimidine |
InChI |
InChI=1S/C16H16ClN3O2/c1-11-9-12(2)20-15(18-11)10-16(19-20)22-8-7-21-14-5-3-13(17)4-6-14/h3-6,9-10H,7-8H2,1-2H3 |
InChI Key |
WJHFTQUVJPZSFR-UHFFFAOYSA-N |
SMILES |
CC1=CC(C)=NC2=CC(OCCOC3=CC=C(Cl)C=C3)=NN12 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
STS-E424; STS E424; STSE424 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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